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Compound of Interest

Compound Name: Prochloraz-d7

Cat. No.: B15622990 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds like Prochloraz-d7 is of utmost importance. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

a safe laboratory environment.

Prochloraz-d7, a deuterated analog of the fungicide Prochloraz, requires careful handling due

to its potential health and environmental hazards.[1] Prochloraz is classified as a hazardous

substance that can be harmful if swallowed, inhaled, or in contact with skin.[1][2] It can cause

severe skin and eye irritation and may lead to organ damage with prolonged or repeated

exposure.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against exposure

to Prochloraz-d7. All PPE should be inspected for integrity before each use and properly

cleaned and stored after.[1]
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or PVC gloves are

recommended.[4] For brief

contact, a glove with a

protection class of 3 or higher

(breakthrough time > 60

minutes) is advised.[5]

Eye and Face Protection
Safety glasses with side

shields or goggles

A full-face shield may be

appropriate for tasks with a

higher risk of splashing.[1][4]

Skin and Body Protection
Chemical-resistant lab coat or

overalls

Should be worn to prevent skin

contact.[1] Contaminated

clothing should be removed

immediately and laundered

separately before reuse.[1][4]

Respiratory Protection Dust respirator or face mask

Essential when handling the

powdered form to prevent

inhalation.[4][6] In cases of

brief exposure or low pollution,

a respiratory filter device can

be used. For more intensive or

longer exposure, a self-

contained breathing apparatus

is recommended.[2]

Experimental Workflow and Handling Procedures
1. Preparation and Engineering Controls:

Ventilation: Always handle Prochloraz-d7 in a well-ventilated area, preferably within a

chemical fume hood.[1][6]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible.[1]
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Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use non-

sparking tools and explosion-proof electrical equipment.[1][7]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharges.[1][7]

2. Handling and Mixing:

Review SDS: Before starting any work, thoroughly review the Safety Data Sheet (SDS) for

Prochloraz.[1]

Don PPE: Wear all required PPE as specified in the table above.[1]

Avoid Contact: Prevent all personal contact with the chemical, including inhalation of dust,

mists, or vapors.[1][5]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][6] Wash hands

thoroughly with soap and water after handling and before breaks.[1][6]

3. Post-Handling and Decontamination:

Glove Removal: Wash the outside of gloves before removing them.[1]

PPE Cleaning: All reusable PPE must be thoroughly cleaned after each use and stored away

from personal clothing and contaminated areas.[1][4]

Clothing: Treat all clothing worn during the procedure as potentially contaminated and

launder it separately.[1]
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Workflow for Safe Handling and Disposal of Prochloraz-d7

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation (Fume Hood)

Verify Emergency Equipment Accessibility
(Eyewash, Safety Shower)

Don Appropriate PPE

Weighing and Transferring

Mixing and Reaction

Decontaminate Work Area

Clean Reusable PPE

Segregate Hazardous Waste

Label Waste Container

Dispose via Approved
Hazardous Waste Vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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